Cas no 80440-44-4 (Benzo[hi]chrysen-13-one)

• Product Name: Benzo[hi]chrysen-13-one
• CAS No: 80440-44-4
• MF: C₂₁H₁₂O
• MW: 280.319385528564
• CID: 733470
• PubChem ID: 54578
• Update Time: 2025-04-19

Benzo[hi]chrysen-13-one Chemical and Physical Properties

Names and Identifiers

• Benzo[hi]chrysen-13-one
• 7H-DIBENZ(DE,J)ANTHRACEN-7-ONE
• 7H-Dibenz[d,e,j]anthracen-7-one
• 80440-44-4
• 7H-DIBENZ[DE,J]ANTHRACEN-7-ONE
• C3C4ACB7ED
• CCRIS 3174
• DTXSID60230321

• Inchi： 1S/C21H12O/c22-21-18-10-4-7-14-6-3-9-16(19(14)18)17-12-11-13-5-1-2-8-15(13)20(17)21/h1-12H
• InChI Key： TZWFTLUWVSVWJE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=CC=C(C4C=CC5C=CC=CC=5C=41)C=23

Computed Properties

• Exact Mass: 280.088815002g/mol
• Monoisotopic Mass: 280.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų